Cas no 17289-61-1 (Methyl b-D-ribopyranoside)

• Product Name: Methyl b-D-ribopyranoside
• CAS No: 17289-61-1
• MF: C₆H₁₂O₅
• MW: 164.156482696533
• MDL: MFCD08274529
• CID: 155514
• Update Time: 2025-06-13

Methyl b-D-ribopyranoside Chemical and Physical Properties

Names and Identifiers

• (2R,3R,4R,5R)-2-Methoxytetrahydro-2H-pyran-3,4,5-triol
• b-D-Ribopyranoside, methyl
• Methyl-beta-D-ribopyranose
• AK-86078
• ANW-67622
• CTK8C2012
• KB-206460
• NSC 232024
• Methylb-D-ribopyranoside
• Methyl-beta-D-ribopyranoside
• beta-Methyl-D-ribopyranoside
• .beta.-D-Ribopyranoside, methyl
• Methyl b-D-ribopyranoside

• MDL： MFCD08274529
• Inchi： 1S/C6H12O5/c1-10-6-5(9)4(8)3(7)2-11-6/h3-9H,2H2,1H3/t3-,4-,5-,6-/m1/s1
• InChI Key： ZBDGHWFPLXXWRD-KVTDHHQDSA-N
• SMILES： O1C[C@H]([C@H]([C@H]([C@@H]1OC)O)O)O

Computed Properties

• Exact Mass: 164.06846
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 1

Experimental Properties

• Density: 1.40±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 83 ºC
• Solubility: Extremely soluble (1000 g/l) (25 º C),
• PSA: 79.15

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Glycosyl compounds

Additional information on Methyl b-D-ribopyranoside

Methyl b-D-ribopyranoside (CAS No. 17289-61-1): A Comprehensive Overview in Modern Chemical and Biomedical Research

Methyl b-D-ribopyranoside, a compound with the chemical identifier CAS No. 17289-61-1, represents a significant molecule in the realm of chemical and biomedical research. This monosaccharide derivative has garnered considerable attention due to its structural and functional versatility, making it a valuable tool in various scientific applications.

The molecular structure of Methyl b-D-ribopyranoside consists of a ribose backbone substituted with a methyl group at the anomeric carbon, resulting in a stable pyranose form. This configuration enhances its solubility and reactivity, making it particularly useful in synthetic chemistry and as a substrate for enzymatic studies. The compound's ability to participate in glycosylation reactions has opened new avenues in drug development and biomarker discovery.

In recent years, Methyl b-D-ribopyranoside has been extensively studied for its role in carbohydrate chemistry. Researchers have leveraged its properties to develop novel glycosidase inhibitors, which are crucial in treating diseases associated with abnormal carbohydrate metabolism. For instance, studies have shown that derivatives of Methyl b-D-ribopyranoside can inhibit enzymes such as alpha-glucosidase and beta-galactosidase, thereby potentializing therapeutic applications in metabolic disorders.

The compound's significance extends to the field of vaccine development. Methyl b-D-ribopyranoside serves as a key intermediate in synthesizing glycoconjugates, which are essential components of many vaccines. By modifying the sugar moieties of antigens, researchers can enhance vaccine efficacy and reduce adverse immune responses. Recent advancements in this area have highlighted the importance of Methyl b-D-ribopyranoside in creating next-generation vaccines against infectious diseases.

Another area where Methyl b-D-ribopyranoside has made a notable impact is in the study of protein-carbohydrate interactions. The anomeric carbon of this compound allows it to mimic natural glycosidic linkages found in complex carbohydrates, making it an excellent model for studying glycoprotein biosynthesis and function. This has implications for understanding diseases such as cancer, where aberrant glycosylation is a common feature.

Advances in analytical techniques have further enhanced the utility of Methyl b-D-ribopyranoside in research. High-resolution NMR spectroscopy and mass spectrometry have enabled detailed structural elucidation, while computational methods have predicted novel derivatives with enhanced biological activity. These tools have been instrumental in optimizing synthetic routes and designing new analogs with tailored properties.

The pharmaceutical industry has also embraced Methyl b-D-ribopyranoside as a building block for drug discovery. Its structural features make it an ideal candidate for generating libraries of glycosidic compounds, which can be screened for biological activity. Several clinical trials are currently underway evaluating the efficacy of drugs derived from this compound in treating conditions ranging from diabetes to neurodegenerative disorders.

In conclusion, Methyl b-D-ribopyranoside (CAS No. 17289-61-1) is a multifaceted compound with far-reaching implications in chemical and biomedical research. Its unique structural properties and reactivity have positioned it as a cornerstone in glycoscience, contributing to advancements in drug development, vaccine design, and disease treatment strategies. As research continues to uncover new applications for this compound, its importance is only set to grow.